Hydroperoxysulfanyl

• Molecular Formula: HO2S
• Molecular Weight: 65.07 g/mol
• InChI: InChI=1S/HO2S/c1-2-3/h1H
• InChI Key: VKTIJJLUDKRQCI-UHFFFAOYSA-N
• SMILES: OO[S]

Description

Hydridosulfidodioxygen(.) is an inorganic radical.

Scientific Research Applications

Iodometric Determination of Hydroperoxides

Hydroperoxides are essential oxidants in epoxidation processes and play a pivotal role in the industrial hydrocarbon autoxidation. A novel water-free/low-water iodometric titration technique has been developed for quantifying organic hydroperoxides, crucial in industrial processes involving hydroperoxide intermediates. This technique offers a shorter titration time and predicts the formation of a colorless charge-transfer complex between triphenylphosphine and iodine (Roohi & Rajabi, 2018).

Chemical Biology of Hydropersulfides

Hydropersulfides (RSSH) are prevalent in mammalian systems and possess unique chemical properties. They exhibit versatile chemical behavior, acting as nucleophiles, electrophiles, and good one- and two-electron reductants depending on the pH. This diverse chemical profile makes hydropersulfides chemically distinct from other sulfur-containing biological species, hinting at their significant and potentially unique biological functions (Saund et al., 2015).

Hydropersulfides and Myoglobin

Hydropersulfides are recognized as superior biological reductants and can reduce metalloproteins such as ferric myoglobin to their ferrous forms. This interaction and the subsequent generation of oxymyoglobin suggest potential implications in biological redox processes and may influence protein functions in various ways (Álvarez et al., 2020).

S-sulfhydration in Cellular Redox Regulation

S-sulfhydration process, involving the formation of hydropersulfides, plays a role in the biogenesis and properties of reactive sulfur species. This process is crucial in redox signaling and has a significant impact on protein function, highlighting its importance in cellular function and signaling pathways (Iciek et al., 2015).

Hydropersulfides as Radical Scavengers

Hydropersulfides, such as human serum albumin hydropersulfide, are potent scavengers of reactive oxygen species and play a crucial role in conditions of oxidative stress, such as chronic kidney disease. The antioxidative activity of cysteine hydropersulfides, found in free cysteine residues and proteins, signifies their potential in biological anti-oxidative defense and as diagnostic and therapeutic markers in oxidative diseases (Shibata et al., 2016).